Cas no 1690031-84-5 (1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole)

• Product Name: 1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole
• CAS No: 1690031-84-5
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 5760082
• PubChem ID: 106759135
• Update Time: 2025-05-20

1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-1857989
• 1-methyl-5-[(2R)-oxiran-2-yl]-1H-pyrazole
• 1690031-84-5
• 1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole

• Inchi： 1S/C6H8N2O/c1-8-5(2-3-7-8)6-4-9-6/h2-3,6H,4H2,1H3/t6-/m0/s1
• InChI Key： CMUZKDWFFKAVOP-LURJTMIESA-N
• SMILES： O1C[C@H]1C1=CC=NN1C

Computed Properties

• Exact Mass: 124.063662883g/mol
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 30.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole

Comprehensive Overview of 1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole (CAS No. 1690031-84-5)

The compound 1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole (CAS No. 1690031-84-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of epoxide-containing pyrazoles, which are known for their reactivity and potential applications in drug discovery. The presence of the (2R)-oxiran-2-yl group introduces stereochemical complexity, making it a valuable intermediate for asymmetric synthesis.

In recent years, the demand for chiral building blocks like 1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole has surged, driven by the growing emphasis on enantioselective catalysis and green chemistry. Researchers are particularly interested in its potential as a precursor for biologically active molecules, including kinase inhibitors and antimicrobial agents. The compound's pyrazole ring and epoxide functionality offer versatile sites for further derivatization, aligning with trends in fragment-based drug design.

From a synthetic perspective, CAS No. 1690031-84-5 is often explored in the context of ring-opening reactions, where the epoxide group can be selectively attacked by nucleophiles to yield diverse derivatives. This reactivity is leveraged in the development of small-molecule therapeutics, a hot topic in precision medicine. Additionally, its stability under controlled conditions makes it suitable for high-throughput screening platforms, addressing the need for rapid hit identification in drug discovery pipelines.

Environmental and regulatory considerations also play a role in the compound's applications. With increasing scrutiny on sustainable chemistry, researchers are investigating greener synthetic routes to produce 1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole with minimal waste. Computational tools, such as AI-driven retrosynthesis, are being employed to optimize its production, reflecting the intersection of technology and chemical innovation.

In agrochemicals, the compound's mode of action is under study for potential crop protection applications. Its structural motifs resemble those found in natural product-inspired pesticides, a trending area aimed at reducing environmental impact. However, thorough toxicological profiling remains essential to ensure safety and compliance with global standards.

For suppliers and manufacturers, CAS No. 1690031-84-5 represents a niche but growing market segment. Quality control measures, including chiral purity analysis and stability testing, are critical to meet the demands of end-users. The compound's availability in scalable quantities is frequently queried in chemical databases, highlighting its commercial relevance.

In summary, 1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole exemplifies the convergence of synthetic utility and biological potential. Its role in advancing targeted therapies and eco-friendly agrochemicals positions it as a compound of enduring interest in both academic and industrial settings.